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CAS No.: 31196-10-8
Cat. No.: B7779925
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For Researchers, Scientists, and Drug Development Professionals

Introduction to 6-Aminohexanenitrile

6-Aminohexanenitrile, also known as 6-aminocapronitrile or w-aminocapronitrile, is an
organic compound featuring both a primary amine (-NHz) and a nitrile (-C=N) functional group.
[1][2] This unique structure makes it a valuable intermediate in various chemical syntheses.[1]
Its CAS Registry Number is 2432-74-8.[2][3]

Molecular Structure:

Molecular Formula: CeH12N2[2][3]

Molecular Weight: 112.17 g/mol [4][5]

Canonical SMILES: NCCCCCC#N][2]

IUPAC Name: 6-aminohexanenitrile[4][6]
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Physicochemical Properties

6-Aminohexanenitrile is a colorless to light yellow liquid under standard conditions.[4][7] A
detailed summary of its physical and chemical properties is presented below.

Property Value Source(s)
Melting Point -31.4°C [2][6]
Boiling Point 235.5 °C (at 1.01325 bar) [6]
129-132 °C (at 26 Torr) [2]

Densit 800.256 kg/m 3 (at 25 °C, -
ensi
Y 1.01325 bar)

Refractive Index 1.4475 [819]

N Slightly soluble in Chloroform,
Solubility [9]
DMSO, and Methanol.

Commercially available with a

Purity )
purity of >95.0%.

Synthesis of 6-Aminohexanenitrile

A key synthesis route for 6-Aminohexanenitrile is the partial hydrogenation of adiponitrile
(ADN).[10] This process is a critical step in a newer, more environmentally friendly method for
producing caprolactam, the monomer for Nylon 6.[10] The challenge in this synthesis is to
selectively hydrogenate one of the two nitrile groups of adiponitrile to an amine group, avoiding
further reduction to 1,6-hexanediamine (HMDA).[10]

Catalysts, such as nickel-based catalysts, are employed to achieve high activity and selectivity
for 6-aminocapronitrile.[10] The use of promoters like potassium oxide (Kz0) and lanthanum
oxide (Laz0s) on a support like a-Al203 has been shown to enhance the catalyst's performance
by increasing its stability and the selectivity towards the desired product.[10]

Experimental Protocol: Catalytic Hydrogenation of Adiponitrile

This protocol is a generalized representation based on established research.[10]
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o Catalyst Preparation: A series of Ni/a-Al20s catalysts, optionally doped with K20 and Laz0s,
are prepared by the impregnation method.

o Catalyst Reduction: The catalyst is placed in a fixed-bed reactor and reduced under a
hydrogen flow at a high temperature (e.g., 623 K) for several hours.

» Reaction Setup: The reaction is carried out in a continuous flow system using a tubular
stainless steel fixed-bed reactor.

» Reaction Conditions: A solution of adiponitrile in a solvent like ethanol is fed into the reactor
along with hydrogen gas. The reaction is typically conducted under atmospheric pressure
and at an elevated temperature (e.g., 453 K).[10]

o Product Analysis: The reaction products are collected and analyzed by gas chromatography
(GC) to determine the conversion of adiponitrile and the selectivity for 6-
aminohexanenitrile.

H2 / Catalyst
(e.g., Ni/a-Al203)

1 Further Hydrogenation
Adiponitrile (ADN) B -»(G-Aminohexanenitrile (ACN) Side Reaction 1,6-Hexanediamine (HMDA)
NC(CHz)aCN - " >\ H2N(CH2)sCN H2N(CH2)sNH2
Partial Hydrogenation

Click to download full resolution via product page

Caption: Synthesis of 6-Aminohexanenitrile via partial hydrogenation of adiponitrile.

Chemical Reactivity and Key Reactions

The bifunctional nature of 6-Aminohexanenitrile allows it to undergo a variety of chemical
transformations at both the amine and nitrile groups.

Hydrolysis of the Nitrile Group

The nitrile group can be hydrolyzed to a carboxylic acid, yielding 6-aminocaproic acid (also
known as g-aminocaproic acid). This reaction can be performed under acidic or basic
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conditions.[11] 6-aminocaproic acid is a precursor to Nylon 6 and also has pharmaceutical

applications.[12]

Experimental Protocol: Hydrolysis to 6-Aminocaproic Acid

This protocol is based on the general principles of nitrile hydrolysis.[11][13]

Reaction Setup: 6-Aminohexanenitrile is dissolved in an aqueous solution of a strong acid
(e.g., hydrochloric acid) or a strong base (e.g., sodium hydroxide).

Heating: The mixture is heated under reflux for a sufficient period to ensure complete
hydrolysis.

Work-up (Acidic Hydrolysis): The resulting solution is often decolorized and evaporated to
yield the hydrochloride salt of the amino acid. The free amino acid can be obtained by using
an ion-exchange resin.[13]

Work-up (Basic Hydrolysis): The reaction mixture is neutralized with an acid to precipitate the
amino acid, which can then be collected by filtration.

Purification: The crude 6-aminocaproic acid can be further purified by recrystallization.

H20, H* or OH~
Heat

6-Aminohexanenitrile\ 6-Aminocaproic Acid
H2N(CHz)sCN J H2N(CH2)sCOOH

Hydrolysis

Click to download full resolution via product page

Caption: Hydrolysis of 6-Aminohexanenitrile to 6-Aminocaproic Acid.

Reduction of the Nitrile Group

The nitrile group can be reduced to a primary amine, resulting in the formation of 1,6-

hexanediamine (hexamethylenediamine). This reaction is typically carried out using catalytic

hydrogenation.
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Applications

6-Aminohexanenitrile is a crucial intermediate in several industrial processes.

o Polymer Synthesis: Its primary application is as a precursor in the production of polyamides,
most notably Nylon 6.[1] The polymerization can proceed through the hydrolysis of the nitrile
to a carboxylic acid, followed by polycondensation.[14]

e Pharmaceuticals: It serves as a building block in the synthesis of various pharmaceutical
compounds.[1]

o Fine Chemicals: Its versatile reactivity makes it a useful intermediate in the synthesis of
other fine and specialty chemicals.[1]

Analytical Methods

A variety of analytical techniques can be employed for the characterization and quantification of
6-Aminohexanenitrile.

o Chromatography: Gas chromatography (GC) and high-performance liquid chromatography
(HPLC) are commonly used for separating and quantifying 6-Aminohexanenitrile in
mixtures.[15][16]

e Spectroscopy:

o Infrared (IR) Spectroscopy: The IR spectrum of 6-Aminohexanenitrile will show
characteristic absorption bands for the N-H stretching of the primary amine (typically two
peaks in the 3500-3400 cm~1* region) and the C=N stretching of the nitrile group (around
2250 cm™1).[3][17]

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectroscopy can be used to
identify the different types of protons in the molecule. The protons on the carbons adjacent
to the amine and nitrile groups will have distinct chemical shifts.[17] *3C NMR will show
characteristic signals for the carbon atoms in the molecule, including the nitrile carbon.[4]
[17]

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b7779925/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-aminohexanenitrile-cas-2432-74-8
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-6-aminohexanenitrile-properties-and-procurement-for-industrial-use-iq
https://pure.tue.nl/ws/files/1898885/200610796.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-6-aminohexanenitrile-properties-and-procurement-for-industrial-use-iq
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-6-aminohexanenitrile-properties-and-procurement-for-industrial-use-iq
https://www.benchchem.com/product/b7779925/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-aminohexanenitrile-cas-2432-74-8
https://www.benchchem.com/product/b7779925/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-aminohexanenitrile-cas-2432-74-8
https://www.atsdr.cdc.gov/toxprofiles/tp155-c7.pdf
https://aapep.bocsci.com/resources/a-comprehensive-guide-to-amino-acid-analysis-methods-and-protocols.html
https://www.benchchem.com/product/b7779925/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-6-aminohexanenitrile-cas-2432-74-8
https://webbook.nist.gov/cgi/inchi?ID=C2432748&Mask=80
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Amines_and_Heterocycles/24.10%3A_Spectroscopy_of_Amines
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Amines_and_Heterocycles/24.10%3A_Spectroscopy_of_Amines
https://pubchem.ncbi.nlm.nih.gov/compound/6-Aminohexanenitrile
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/24%3A_Amines_and_Heterocycles/24.10%3A_Spectroscopy_of_Amines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779925?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Mass Spectrometry (MS): Mass spectrometry can be used to determine the molecular
weight and fragmentation pattern of 6-Aminohexanenitrile.[3]

Safety and Toxicology

6-Aminohexanenitrile is classified as a hazardous substance and should be handled with
appropriate safety precautions.

Hazard Class GHS Classification

Acute Toxicity, Oral Category 4 (Harmful if swallowed)[4][18]

Category 1B (Causes severe skin burns and
Skin Corrosion/Irritation eye damage) or Category 2 (Causes skin
irritation)[4][18]

Serious Eye Damage/Eye Irritation Category 2 (Causes serious eye irritation)[4]
Acute Toxicity, Inhalation Warning (Harmful if inhaled)[4]
Specific Target Organ Toxicity May cause respiratory irritation[4]

Handling Precautions:
o Handle in a well-ventilated area.[18]

o Wear suitable protective clothing, including chemical-impermeable gloves and eye/face
protection.[18]

e Avoid contact with skin and eyes.[18]

¢ Avoid breathing mist, gas, or vapors.[18]
o Keep away from sources of ignition.[18]
Toxicological Data:

e LD50 (Oral, rat): 820 mg/kg

e LDLo (Skin, rabbit): 3160 mg/kg
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« In lethal-dose studies on rabbits via skin absorption, it has been observed to cause
somnolence and acute pulmonary edema.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

Thei
inten

nformation provided in this document is for Research Use Only (RUQO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment?
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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